Cas no 1384562-45-1 (3,6-dichloro-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)pyridine-2-carboxamide
• CAS No: 1384562-45-1
• MF: C₁₁H₈Cl₂F₃N₃O
• MW: 326.101930618286
• CID: 5681874
• PubChem ID: 72113540
• Update Time: 2025-06-11

3,6-dichloro-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26587200
• 3,6-dichloro-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)pyridine-2-carboxamide
• 1384562-45-1
• AKOS033245036
• Z1310977309

• Inchi： 1S/C11H8Cl2F3N3O/c12-7-2-3-8(13)18-9(7)10(20)19(5-1-4-17)6-11(14,15)16/h2-3H,1,5-6H2
• InChI Key： RTFKKYRTSPABMO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N(CC(F)(F)F)CCC#N)=O)Cl

Computed Properties

• Exact Mass: 324.9996518g/mol
• Monoisotopic Mass: 324.9996518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57Ų

Additional information on 3,6-dichloro-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)pyridine-2-carboxamide

Introduction to 3,6-dichloro-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)pyridine-2-carboxamide (CAS No. 1384562-45-1)

3,6-dichloro-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)pyridine-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1384562-45-1, is characterized by its complex molecular structure, which includes multiple functional groups such as chloro substituents, a cyanoethyl moiety, and a trifluoroethyl side chain. These features contribute to its unique chemical properties and potential applications in the development of novel therapeutic agents.

The synthesis and characterization of this compound have been the focus of several recent studies aimed at exploring its pharmacological profile. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may exhibit a range of biological activities. Specifically, the chloro substituents can enhance lipophilicity, while the cyanoethyl and trifluoroethyl groups introduce specific steric and electronic effects that could modulate receptor interactions.

In recent years, there has been growing interest in the development of pyridine-based compounds due to their versatility in drug design. Pyridine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The compound in question, 3,6-dichloro-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)pyridine-2-carboxamide, represents an advanced derivative with potential therapeutic implications.

The incorporation of a trifluoroethyl group into the molecular framework is particularly noteworthy. This group is known to improve metabolic stability and binding affinity, making it a valuable modification in drug development. Additionally, the cyanoethyl moiety can serve as a linker for further functionalization, allowing for the creation of more complex molecules with tailored properties.

Evaluation of the pharmacokinetic properties of 3,6-dichloro-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)pyridine-2-carboxamide has revealed promising characteristics that support its potential as a lead compound. Studies indicate that it exhibits good solubility in both aqueous and organic solvents, which is crucial for formulation development. Furthermore, preliminary toxicity assessments have shown low acute toxicity profiles, suggesting that it may be suitable for further preclinical investigation.

The compound's structural features also make it an attractive candidate for exploring new therapeutic strategies. For instance, its ability to modulate enzyme activity could make it useful in treating conditions associated with enzyme dysregulation. Moreover, its interaction with specific receptors might provide insights into new mechanisms of action for existing drugs or inspire the design of entirely new therapeutic agents.

In conclusion, 3,6-dichloro-N-(2-cyanoethyl)-N-(2,2,2-trifluoroethyl)pyridine-2-carboxamide (CAS No. 1384562-45-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural attributes and favorable pharmacokinetic properties position it as a valuable tool for developing novel therapeutic interventions. Continued investigation into its biological activities and mechanisms of action will likely uncover new opportunities for medical applications.